Cas no 219685-84-4 (Methyl 2,3-difluoro-4-hydroxybenzoate)

• Product Name: Methyl 2,3-difluoro-4-hydroxybenzoate
• CAS No: 219685-84-4
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• MDL: MFCD11042793
• CID: 3911652
• PubChem ID: 22999141
• Update Time: 2025-04-22

Methyl 2,3-difluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-difluoro-4-hydroxy-, methyl ester
• Methyl 2,3-difluoro-4-hydroxybenzoate
• SCHEMBL1860220
• AKOS006308877
• AS-68859
• 2,3-difluoro-4-hydroxy-benzoic acid methyl ester
• 4-hydroxy-2,3-difluoro-benzoic acid methyl ester
• DB-181557
• MFCD11042793
• 2,3-Difluoro-4-hydroxybenzoicacid methyl ester
• ZHLFIRVEFRQYRB-UHFFFAOYSA-N
• CS-0136177
• methyl2,3-difluoro-4-hydroxybenzoate
• 219685-84-4

• MDL： MFCD11042793
• Inchi： 1S/C8H6F2O3/c1-13-8(12)4-2-3-5(11)7(10)6(4)9/h2-3,11H,1H3
• InChI Key： ZHLFIRVEFRQYRB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)OC)O)F

Computed Properties

• Exact Mass: 188.02850037g/mol
• Monoisotopic Mass: 188.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 282.5±40.0 ºC (760 Torr),
• Flash Point: 124.7±27.3 ºC,
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters